3-[1-(2-Hydroxybenzoyl)piperidin-3-yl]propanoic acid

• IUPAC Name: 3-[1-(2-hydroxybenzoyl)piperidin-3-yl]propanoic acid
• InChI: InChI=1S/C15H19NO4/c17-13-6-2-1-5-12(13)15(20)16-9-3-4-11(10-16)7-8-14(18)19/h1-2,5-6,11,17H,3-4,7-10H2,(H,18,19)
• InChI Key: JZMBDVPZBGAGJN-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CN(C1)C(=O)C2=CC=CC=C2O)CCC(=O)O
• Molecular Formula: C15H19NO4
• Molecular Weight: 277.31 g/mol

Description

3-[1-(2-Hydroxybenzoyl)piperidin-3-yl]propanoic acid, also known as HPPPA, is a chemical compound that has been extensively studied for its potential applications in scientific research.

Mechanism of Action

The mechanism of action of 3-[1-(2-Hydroxybenzoyl)piperidin-3-yl]propanoic acid is not fully understood, but it is believed to involve the modulation of various biochemical pathways, such as the regulation of oxidative stress, inflammation, and apoptosis. This compound has been shown to inhibit the activity of acetylcholinesterase, an enzyme that plays a key role in the breakdown of acetylcholine, a neurotransmitter that is involved in memory and cognition.
Biochemical and Physiological Effects
This compound has been shown to have various biochemical and physiological effects, such as the reduction of oxidative stress, the inhibition of inflammation, and the promotion of neurogenesis. It has also been shown to improve cognitive function and memory in animal models of neurodegenerative disorders.

Advantages and Limitations for Lab Experiments

3-[1-(2-Hydroxybenzoyl)piperidin-3-yl]propanoic acid has several advantages for use in lab experiments, such as its high purity and stability, as well as its ability to cross the blood-brain barrier. However, it also has some limitations, such as its relatively high cost and the need for specialized equipment and expertise for its synthesis and purification.

Future Directions

There are several future directions for research on 3-[1-(2-Hydroxybenzoyl)piperidin-3-yl]propanoic acid, such as the optimization of its synthesis method, the investigation of its potential applications in other fields, such as cancer research, and the development of novel derivatives with improved pharmacological properties. Additionally, further studies are needed to elucidate the mechanism of action of this compound and its potential therapeutic applications in the treatment of neurodegenerative disorders.
Conclusion
In conclusion, this compound is a promising chemical compound that has potential applications in scientific research, particularly in the field of neurodegenerative disorders. Its synthesis method, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper, highlighting its potential as a valuable tool for scientific research.

Synthesis Methods

3-[1-(2-Hydroxybenzoyl)piperidin-3-yl]propanoic acid can be synthesized through a multistep process involving the reaction of 2-hydroxybenzoyl chloride with piperidine, followed by the reaction of the resulting intermediate with 3-bromopropionic acid. The final product is obtained through purification and isolation steps, such as recrystallization and column chromatography.

Scientific Research Applications

3-[1-(2-Hydroxybenzoyl)piperidin-3-yl]propanoic acid has been widely used in scientific research for its potential applications in various fields, such as neuroscience, pharmacology, and medicinal chemistry. It has been shown to have neuroprotective effects, as well as potential therapeutic applications in the treatment of Alzheimer's disease, Parkinson's disease, and other neurodegenerative disorders.